Cas no 120354-29-2 ([1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-)
120354-29-2 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-
CAS No:120354-29-2
MF:C17H13F3N2OS
MW:350.358133077621
CID:197116
PubChem ID:3078211
Update Time:2025-04-19
[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]-
- 2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
- DTXSID00152816
- BRN 5995883
- Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-(3-(trifluoromethyl)phenyl)-
- 120354-29-2
- 5,6,7,8-Tetrahydro-2-(3-(trifluoromethyl)phenyl)benzothieno(2,3-d)pyrimidin-4(1H)-one
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- Inchi: 1S/C17H13F3N2OS/c18-17(19,20)10-5-3-4-9(8-10)14-21-15(23)13-11-6-1-2-7-12(11)24-16(13)22-14/h3-5,8H,1-2,6-7H2,(H,21,22,23)
- InChI Key: PQECOCLDYWHRFY-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 350.07019
- Monoisotopic Mass: 350.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.54
- Refractive Index: 1.676
- PSA: 41.46
[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-2-[3-(trifluoromethyl)phenyl]- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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